5-methoxy-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 5-methoxy-N-(oxolan-2-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C13H16N2O2S/c1-16-9-4-5-12-11(7-9)15-13(18-12)14-8-10-3-2-6-17-10/h4-5,7,10H,2-3,6,8H2,1H3,(H,14,15)
• InChI Key: MXSHZSHSKRWVKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)SC(=N2)NCC3CCCO3
• Molecular Formula: C13H16N2O2S
• DSSTOX Substance ID: DTXSID901176784
• Molecular Weight: 264.35 g/mol
• CAS No.: 1105194-41-9

Description

5-methoxy-N-(tetrahydrofuran-2-ylmethyl)-1,3-benzothiazol-2-amine, also known as MTBM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MTBM is a benzothiazole derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Heterocyclic Chemistry and Dye Development

Research involving heterocyclic amines like benzothiazole derivatives has led to the development of heteroarylazo disperse dyes, which color cellulose acetate in various hues from red to greenish-blue. These dyes' color properties depend on the nature of the heterocyclic ring and substituents in the diazo and coupling components. This area of study contributes to the textile industry by providing insights into dyeing and fastness properties of new dyes (Georgiadou & Tsatsaroni, 2002).

Synthetic Organic Chemistry

Benzothiazole derivatives serve as key intermediates in synthetic organic chemistry. For instance, studies on azomethine ylides formation via sonication in the presence of LiF have led to the synthesis of spirocyclic 1,3-thiazolidines. This method provides a pathway to construct complex heterocyclic structures, which are valuable in medicinal chemistry and drug design (Gebert et al., 2003).

Pharmaceutical Applications

Benzothiazole derivatives are explored for their potential pharmaceutical applications. For example, the synthesis and antimicrobial activity of new pyridine derivatives incorporating benzothiazole have been reported. These studies aim to develop novel compounds with variable and modest antimicrobial activity against various strains of bacteria and fungi, contributing to the search for new antimicrobial agents (Patel et al., 2011).

Materials Science

In materials science, benzothiazole derivatives have been utilized in the functional modification of hydrogels. Radiation-induced polyvinyl alcohol/acrylic acid hydrogels modified with benzothiazole compounds exhibit increased swelling and thermal stability. These materials are promising for medical applications due to their enhanced biological activities (Aly & El-Mohdy, 2015).